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Compound of Interest

Compound Name: Calcipotriene-d4

Cat. No.: B15353872

This guide provides a comprehensive overview of the safety data for Calcipotriene-d4,
intended for researchers, scientists, and drug development professionals. The information is
compiled from various safety data sheets (SDS) and chemical suppliers. Calcipotriene (also
known as Calcipotriol) is a synthetic derivative of calcitriol, a form of Vitamin D.[1] The "-d4"
designation indicates that the molecule has been isotopically labeled with four deuterium
atoms, making it useful as an internal standard in analytical and pharmacokinetic research.[2]
For the purposes of this safety data sheet, the toxicological and safety information for
Calcipotriene is considered directly applicable to Calcipotriene-d4.

Physicochemical and Identification Data

Calcipotriene-d4 is a stable, isotopically labeled analog of Calcipotriene.[2][3] Its fundamental
physical and chemical properties are summarized below.
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Property

Value

Source(s)

IUPAC Name

(1R, 3S, 2)-5-(2-((1R, 3aS,
7aR, E)-1-((2R, 5S, E)-5-
(cyclopropyl-2, 2, 3, 3-d4)-5-
hydroxypent-3-en-2-yl)-7a-
methyloctahydro-4H-inden-4-
ylidene)ethylidene)-4-
methylenecyclohexane-1, 3-
diol

[2]

Synonyms

Calcipotriol-d4, MC-903-d4,
Daivonex-d4, Dovonex-d4,

Psorcutan-d4

[2]4]

CAS Number

Not available (for d4 version);
112965-21-6 (for non-labeled

version)

[3]4]

Molecular Formula C27H36D403 [3114]
Molecular Weight 416.63 g/mol [31[4]I5]
Appearance Solid [6]

Chemical Stability

The product is chemically
stable under standard ambient

conditions (room temperature).

[7]

Toxicological Information

Calcipotriene is classified as highly toxic, particularly through oral and dermal routes of

exposure.[6][7][8][9][10] The primary hazards are acute toxicity and potential reproductive

toxicity.[7]

© 2025 BenchChem. All rights reserved. 2/12

Tech Support


https://veeprho.com/impurities/calcipotriol-d4/
https://veeprho.com/impurities/calcipotriol-d4/
https://clearsynth.com/product/calcipotriene-d4
https://www.axios-research.com/products/calcipotriol-d4-calcipotriene-d4
https://clearsynth.com/product/calcipotriene-d4
https://www.axios-research.com/products/calcipotriol-d4-calcipotriene-d4
https://clearsynth.com/product/calcipotriene-d4
https://www.axios-research.com/products/calcipotriol-d4-calcipotriene-d4
https://clearsynth.com/product/calcipotriene-d4
https://www.lgcstandards.com/BF/en/-5E-Calcipotriene-d4/p/TRC-C144212
https://www.heronpharma-sh.com/uploads/MSDS-of-Calcipotriene_Heron-Pharma.pdf
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/C4369?userType=undefined
https://www.heronpharma-sh.com/uploads/MSDS-of-Calcipotriene_Heron-Pharma.pdf
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/C4369?userType=undefined
https://www.chemicalbook.com/msds/calcipotriene.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FC19634_5000_EN.pdf
https://cdn.caymanchem.com/cdn/msds/10009599m.pdf
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/C4369?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15353872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Data

Source(s)

Acute Toxicity (Oral)

LD50 Oral - Rat - 20 mg/kg.[6]
Classified as Category 1 or 2
("Fatal if swallowed").[6][7]

[6]

Acute Toxicity (Dermal)

Classified as Category 1
("Fatal in contact with skin™).[7]
[110]

[7119][10]

Acute Toxicity (Inhalation)

Classified as Category 2
("Fatal if inhaled").[8][10]

[8110]

Skin Corrosion/Irritation

May cause skin irritation
(Category 2).[9] Some sources
indicate no skin irritation in
rabbit studies.[6]

[6]19]

Eye Damage/Irritation

Causes eye irritation (Category
2A or 2B).[7][9] Some sources
indicate no eye irritation in
rabbit studies.[6]

[61i71e]

Respiratory/Skin Sensitization

May cause an allergic skin
reaction (Sub-category 1B).[7]

[7]

Germ Cell Mutagenicity

Not classified as mutagenic.
An Ames test with Salmonella

typhimurium was negative.[6]

[6]

Carcinogenicity

Not identified as a carcinogen
by IARC, NTP, or OSHA.[7][8]

[7](8]

Reproductive Toxicity

Suspected of damaging fertility
or the unborn child (Category
2).[7]

[7]

Specific Target Organ Toxicity
(STOT)

Causes damage to organs
through prolonged or repeated
exposure (Category 1).[7][8]

[10] May cause respiratory

[718][°][10]
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irritation from a single

exposure (Category 3).[9]

Hazard Identification and Handling

Calcipotriene-d4 is a hazardous substance requiring stringent safety precautions during

handling and storage.

The substance is classified under the Globally Harmonized System (GHS) with the following

primary hazards.
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GHS Hazard . .
. Signal Word Pictogram(s) Source(s)
Classification Statement
Acute Toxicity, )
H300: Fatal if e (Skull and
Oral (Category Danger [61[7181I9]
swallowed Crossbones)
1/2)
Acute Toxicity, )
H310: Fatal in e (Skull and
Dermal ] ] Danger [71[9][10]
contact with skin Crossbones)
(Category 1)
Acute Toxicity, )
) H330: Fatal if oo (Skull and
Inhalation ] Danger [8][10]
inhaled Crossbones)
(Category 2)
] H361: Suspected
Reproductive i
- of damaging _ ¥ (Health
Toxicity - Warning [7]
fertility or the Hazard)
(Category 2) ]
unborn child
H372: Causes
damage to
STOT, Repeated
organs through @ (Health
Exposure Danger [71[8][10]
prolonged or Hazard)
(Category 1)
repeated
exposure
Skin
o H317: May ]
Sensitization _ _ | (Exclamation
cause an allergic ~ Warning [7]
(Sub-category ) ) Mark)
skin reaction
1B)
Eye Irritation H320: Causes ] | (Exclamation
Warning [7]

(Category 2B)

eye irritation

Mark)
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Aspect

Recommendation

Source(s)

Handling

Obtain special instructions
before use.[7] Do not handle
until all safety precautions
have been read and

understood.[7] Work under a

hood and avoid breathing dust.

[7] Do not get in eyes, on skin,
or on clothing.[7] Wash skin
thoroughly after handling.[6][7]
Do not eat, drink, or smoke

when using this product.[6][7]

[6]7]

Storage

Store locked up.[6][7] Keep
container tightly closed in a
dry, cool, and well-ventilated
place.[6][7][8]

[elr71el

Incompatibilities

No specific data available, but
keep away from incompatible

substances.

[9]

Storage Class

6.1A (Combustible, acute toxic
Cat. 1 and 2 / very toxic
hazardous materials) or 6.1B
(Non-combustible, acute toxic
Cat. 1 and 2 / very toxic

hazardous materials).

[6]7]
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Proper .
. o Packing
Regulation UN Number  Shipping Class Source(s)
. Group
ame

Toxic solids,
organic,
DOT (US) 2811 n.o.s. 6.1 I [6][10]

(Calcipotriene

)

TOXIC
SOLID,
ORGANIC,
IMDG 2811 6.1 | [6][10]
N.O.S.

(Calcipotriene

)

Toxic solid,
organic,
IATA 2811 n.o.s. 6.1 [ [6][10]

(Calcipotriene

)

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in the safety data sheets are
not provided. The SDS reports typically reference literature values ("Lit.") or summary
classifications without detailing the specific test conditions.[6] However, the cited endpoints
correspond to standardized OECD (Organisation for Economic Co-operation and Development)
or similar regulatory guidelines for chemical safety testing.

e Acute Oral Toxicity (LD50): This value is typically determined using a method like OECD
Guideline 423 (Acute Oral toxicity — Acute Toxic Class Method). In such a study, a
standardized strain of rats is administered the substance via oral gavage at various dose
levels. The animals are observed for a set period (e.g., 14 days) for signs of toxicity and
mortality. The LD50, or the dose estimated to be lethal to 50% of the test population, is then
calculated.
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o Ames Test (Bacterial Reverse Mutation Test): This is a standard in vitro assay for
mutagenicity, following a method like OECD Guideline 471. Strains of the bacterium
Salmonella typhimurium with pre-existing mutations that render them unable to synthesize a
specific amino acid (e.qg., histidine) are exposed to the test substance. If the substance is a
mutagen, it will cause reverse mutations, allowing the bacteria to grow on an amino-acid-
deficient medium. The negative result reported for Calcipotriene indicates it did not induce
such reverse mutations.[6]

Visualized Workflows and Relationships

The following diagrams illustrate key logical and procedural workflows derived from the safety
data for Calcipotriene-d4.

Hazard Identification

H361: Suspected of
damaging fertility

Ventit & i) Response (P-Statements)

P270: Do not eat, drink or P262: Do not get in eyes, P201: Obtain special

smoke when using this product on skin, or on clothing instructions before use

implies dafe storage implies safe storage

Storige (P-Statemgnts)

Click to download full resolution via product page

GHS Hazard Communication Workflow for Calcipotriene.
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Exposure Incident Occurs

Determine Route of Exposure

Dermal Oral

A

Eye Contact Ingestion

Inhalation Skin Contact

Take off immediately all

contaminated clothing. Rinse out with plenty of water.

Move to fresh air.
Remove contact lenses.

Call a physician.

Give water to drink (two glasses at most).

Rinse skin with water/shower. - Seek medical advice immediately.
Call an ophthalmologist.

Call a physician immediately.

Show SDS to Doctor
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Handling Calcipotriene-d4

Required Base PPE:
- Chemical-resistant gloves
- Protective clothing (lab coat)

Is dust generation possible?

Add Respiratory Protection:
- Work under a hood
- Do not breathe dust

Is splash contact possible?

Add Eye/Face Protection:
- Safety glasses No

- Face shield

Full PPE Assembled

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Calcipotriene-d4: An In-depth Technical Safety Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15353872#calcipotriene-d4-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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